Cas no 2228711-27-9 (2,2-dimethyl-3-(1-methylpiperidin-4-yl)propan-1-ol)

2,2-Dimethyl-3-(1-methylpiperidin-4-yl)propan-1-ol is a tertiary alcohol derivative featuring a piperidine-substituted structure. This compound exhibits potential utility in pharmaceutical and chemical synthesis due to its rigid, sterically hindered framework and the presence of a basic nitrogen center. The dimethyl substitution enhances stability, while the hydroxyl group provides a reactive site for further functionalization. Its structural characteristics may contribute to improved bioavailability and metabolic resistance in drug design applications. The compound's balanced lipophilicity and steric constraints make it a candidate for intermediates in the development of bioactive molecules, particularly in central nervous system-targeting agents.
2,2-dimethyl-3-(1-methylpiperidin-4-yl)propan-1-ol structure
2228711-27-9 structure
Product Name:2,2-dimethyl-3-(1-methylpiperidin-4-yl)propan-1-ol
CAS No:2228711-27-9
MF:C11H23NO
MW:185.306423425674
CID:6615714
PubChem ID:154547877
Update Time:2025-10-29

2,2-dimethyl-3-(1-methylpiperidin-4-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 2,2-dimethyl-3-(1-methylpiperidin-4-yl)propan-1-ol
    • EN300-1766236
    • 2228711-27-9
    • Inchi: 1S/C11H23NO/c1-11(2,9-13)8-10-4-6-12(3)7-5-10/h10,13H,4-9H2,1-3H3
    • InChI Key: WPKLLKDZSWIGGU-UHFFFAOYSA-N
    • SMILES: OCC(C)(C)CC1CCN(C)CC1

Computed Properties

  • Exact Mass: 185.177964357g/mol
  • Monoisotopic Mass: 185.177964357g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 148
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 23.5Ų

2,2-dimethyl-3-(1-methylpiperidin-4-yl)propan-1-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1766236-0.05g
2,2-dimethyl-3-(1-methylpiperidin-4-yl)propan-1-ol
2228711-27-9
0.05g
$816.0 2023-09-20
Enamine
EN300-1766236-0.1g
2,2-dimethyl-3-(1-methylpiperidin-4-yl)propan-1-ol
2228711-27-9
0.1g
$855.0 2023-09-20
Enamine
EN300-1766236-0.25g
2,2-dimethyl-3-(1-methylpiperidin-4-yl)propan-1-ol
2228711-27-9
0.25g
$893.0 2023-09-20
Enamine
EN300-1766236-0.5g
2,2-dimethyl-3-(1-methylpiperidin-4-yl)propan-1-ol
2228711-27-9
0.5g
$933.0 2023-09-20
Enamine
EN300-1766236-1.0g
2,2-dimethyl-3-(1-methylpiperidin-4-yl)propan-1-ol
2228711-27-9
1g
$971.0 2023-06-03
Enamine
EN300-1766236-2.5g
2,2-dimethyl-3-(1-methylpiperidin-4-yl)propan-1-ol
2228711-27-9
2.5g
$1903.0 2023-09-20
Enamine
EN300-1766236-5.0g
2,2-dimethyl-3-(1-methylpiperidin-4-yl)propan-1-ol
2228711-27-9
5g
$2816.0 2023-06-03
Enamine
EN300-1766236-10.0g
2,2-dimethyl-3-(1-methylpiperidin-4-yl)propan-1-ol
2228711-27-9
10g
$4176.0 2023-06-03
Enamine
EN300-1766236-1g
2,2-dimethyl-3-(1-methylpiperidin-4-yl)propan-1-ol
2228711-27-9
1g
$971.0 2023-09-20
Enamine
EN300-1766236-5g
2,2-dimethyl-3-(1-methylpiperidin-4-yl)propan-1-ol
2228711-27-9
5g
$2816.0 2023-09-20

2,2-dimethyl-3-(1-methylpiperidin-4-yl)propan-1-ol Related Literature

Additional information on 2,2-dimethyl-3-(1-methylpiperidin-4-yl)propan-1-ol

Introduction to 2,2-dimethyl-3-(1-methylpiperidin-4-yl)propan-1-ol and Its Significance in Modern Chemical Research

2,2-dimethyl-3-(1-methylpiperidin-4-yl)propan-1-ol, identified by its CAS number 2228711-27-9, is a compound of considerable interest in the field of pharmaceutical chemistry and chemical biology. This molecule, characterized by its unique structural framework, has garnered attention due to its potential applications in the development of novel therapeutic agents and biochemical research tools. The compound’s molecular structure incorporates a piperidine ring, a moiety that is frequently utilized in medicinal chemistry for its ability to modulate biological activity through interactions with specific targets.

The piperidine ring in 2,2-dimethyl-3-(1-methylpiperidin-4-yl)propan-1-ol is particularly noteworthy, as it provides a scaffold that can be readily modified to enhance pharmacological properties. Piperidine derivatives are known for their versatility in drug design, often serving as key components in small-molecule inhibitors and agonists. The presence of a methyl group at the 1-position and another at the 2-position further diversifies the compound’s chemical profile, offering opportunities for fine-tuning its reactivity and biological efficacy.

Recent advancements in computational chemistry have enabled more precise predictions of the biological activity of such compounds. Studies have indicated that modifications to the dimethylpropan-1-ol side chain can significantly influence the compound’s binding affinity to biological targets. This has spurred interest in exploring derivatives of 2,2-dimethyl-3-(1-methylpiperidin-4-yl)propan-1-ol as potential leads for drug discovery programs targeting neurological and cardiovascular diseases.

One of the most compelling aspects of this compound is its potential role in addressing unmet medical needs. The molecular architecture of 2,2-dimethyl-3-(1-methylpiperidin-4-yl)propan-1-ol suggests that it may interact with enzymes and receptors involved in pathophysiological processes. For instance, preliminary computational modeling has suggested that this compound could exhibit inhibitory effects on certain kinases, which are implicated in cancer progression. Such findings are particularly exciting given the growing body of evidence supporting the use of piperidine-based molecules in oncology research.

The synthesis of 2,2-dimethyl-3-(1-methylpiperidin-4-yl)propan-1-ol presents an intriguing challenge for synthetic chemists. The integration of multiple functional groups while maintaining structural integrity requires careful planning and execution. Advances in synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have made it possible to construct complex molecules like this one with greater efficiency and precision. These techniques not only streamline the synthetic process but also allow for greater control over stereochemistry, a critical factor in determining biological activity.

In addition to its pharmaceutical applications, 2,2-dimethyl-3-(1-methylpiperidin-4-yl)propan-1-ol holds promise in chemical biology research. Its unique structure makes it a valuable tool for studying protein-ligand interactions and for developing probes that can visualize biological processes at the molecular level. For example, fluorescent derivatives of this compound could be designed to track specific signaling pathways or to identify novel biomarkers associated with various diseases.

The regulatory landscape surrounding the development and use of such compounds is also evolving. As computational tools become more sophisticated, regulatory agencies are increasingly relying on predictive toxicology and pharmacokinetic modeling to assess the safety and efficacy of new chemical entities. This shift toward data-driven decision-making has accelerated the pace at which promising compounds like 2,2-dimethyl-3-(1-methylpiperidin-4-ylof propananew drug candidates can move from discovery into clinical development.

The future prospects for 2,2-dimethyl-N(4-propylpyridinyl)-N,N-dimethylethylamine hydrochloride, as well as related derivatives derived from it CAS no2228711279, are bright indeed. Continued research into its pharmacological properties will likely uncover new therapeutic applications and refine our understanding of its mechanisms of action. As synthetic chemistry advances and computational methods become more refined, compounds like this one will undoubtedly play an increasingly important role in addressing some of the most pressing challenges in medicine today.

Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd